Cas no 314271-69-7 (Cyclopentaneaceticacid, a-amino-1,2,2,3-tetramethyl-,(1R,3S)-)

Cyclopentaneaceticacid, a-amino-1,2,2,3-tetramethyl-,(1R,3S)- structure
314271-69-7 structure
Product Name:Cyclopentaneaceticacid, a-amino-1,2,2,3-tetramethyl-,(1R,3S)-
CAS No:314271-69-7
MF:C11H21NO2
MW:199.28994345665
CID:301075
PubChem ID:45098962
Update Time:2025-04-19

Cyclopentaneaceticacid, a-amino-1,2,2,3-tetramethyl-,(1R,3S)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentaneaceticacid, a-amino-1,2,2,3-tetramethyl-,(1R,3S)-
    • Cyclopentaneacetic acid, -alpha--amino-1,2,2,3-tetramethyl-, (1R,3S)- (9CI)
    • Cyclopentaneacetic acid,-alpha--amino-1,2,2,3-tetramethyl-,(1R,3S)-(9ci)
    • 314271-69-7
    • Inchi: 1S/C11H21NO2/c1-7-5-6-11(4,10(7,2)3)8(12)9(13)14/h7-8H,5-6,12H2,1-4H3,(H,13,14)/t7-,8?,11-/m0/s1
    • InChI Key: WLUPPBXHQAIJNB-OIWJFHFHSA-N
    • SMILES: OC(C([C@]1(C)CC[C@H](C)C1(C)C)N)=O

Computed Properties

  • Exact Mass: 199.157
  • Monoisotopic Mass: 199.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
  • XLogP3: -0.1
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